Cas no 2098031-52-6 (Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt)

• Product Name: Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt
• CAS No: 2098031-52-6
• MF: C₁₈H₂₁NO₅S
• MW: 363.428044080734
• CID: 5055945
• Update Time: 2023-08-25

Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt Chemical and Physical Properties

Names and Identifiers

• benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt
• benzyl azetidine-3-carboxylate;4-methylbenzenesulfonic acid
• Benzyl azetidine-3-carboxylate toluene-4-sulfonic acid salt

• Inchi： 1S/C11H13NO2.C7H8O3S/c13-11(10-6-12-7-10)14-8-9-4-2-1-3-5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,10,12H,6-8H2;2-5H,1H3,(H,8,9,10)
• InChI Key： WEJRCGWKRPMHIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C(C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 402
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates